Cas no 133113-04-9 (3-(2,4-dichlorophenyl)-1-methyl-1H-pyrazole-5-carboxylic acid)

• Product Name: 3-(2,4-dichlorophenyl)-1-methyl-1H-pyrazole-5-carboxylic acid
• CAS No: 133113-04-9
• MF: C₁₁H₈Cl₂N₂O₂
• MW: 271.099420547485
• MDL: MFCD12213245
• CID: 3709307
• PubChem ID: 15116074
• Update Time: 2025-09-17

3-(2,4-dichlorophenyl)-1-methyl-1H-pyrazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-5-carboxylic acid, 3-(2,4-dichlorophenyl)-1-methyl-
• 3-(2,4-Dichlorophenyl)-1-methyl-1H-pyrazole-5-carboxylic acid
• 5-(2,4-Dichloro-phenyl)-2-methyl-2H-pyrazole-3-carboxylic acid
• AKOS000276434
• 3-(2,4-dichlorophenyl)-1-methyl-1H-pyrazole-5-carboxylicacid
• EN300-236535
• 133113-04-9
• F1967-0165
• 5-(2,4-dichlorophenyl)-2-methylpyrazole-3-carboxylic acid
• MFCD12213245
• STK653867
• BBL010896
• HADPRTBSIZWBBE-UHFFFAOYSA-N
• SCHEMBL10049411
• VS-02733
• 5-(2,4-Dichlorophenyl)-2-methyl-2H-pyrazole-3-carboxylic acid
• 3-(2,4-dichlorophenyl)-1-methyl-1H-pyrazole-5-carboxylic acid

• MDL： MFCD12213245
• Inchi： 1S/C11H8Cl2N2O2/c1-15-10(11(16)17)5-9(14-15)7-3-2-6(12)4-8(7)13/h2-5H,1H3,(H,16,17)
• InChI Key： HADPRTBSIZWBBE-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C1C=C(C(=O)O)N(C)N=1)Cl

Computed Properties

• Exact Mass: 269.9962829g/mol
• Monoisotopic Mass: 269.9962829g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Boiling Point: 448.6±45.0 °C at 760 mmHg
• Flash Point: 225.1±28.7 °C
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

3-(2,4-dichlorophenyl)-1-methyl-1H-pyrazole-5-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 3-(2,4-dichlorophenyl)-1-methyl-1H-pyrazole-5-carboxylic acid

Recent Advances in the Study of 3-(2,4-dichlorophenyl)-1-methyl-1H-pyrazole-5-carboxylic acid (CAS: 133113-04-9)

3-(2,4-dichlorophenyl)-1-methyl-1H-pyrazole-5-carboxylic acid (CAS: 133113-04-9) is a pyrazole derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. Recent studies have focused on its role as a key intermediate in the synthesis of bioactive compounds, particularly those targeting inflammatory and infectious diseases. This research brief aims to summarize the latest findings related to this compound, highlighting its chemical properties, biological activities, and potential applications in drug development.

One of the most notable advancements in the study of 3-(2,4-dichlorophenyl)-1-methyl-1H-pyrazole-5-carboxylic acid is its application in the synthesis of novel anti-inflammatory agents. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound serves as a crucial building block for the development of selective COX-2 inhibitors. The researchers utilized a multi-step synthetic route to derivatize the pyrazole core, resulting in compounds with enhanced potency and reduced gastrointestinal toxicity compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

In addition to its anti-inflammatory potential, recent investigations have explored the antimicrobial properties of 3-(2,4-dichlorophenyl)-1-methyl-1H-pyrazole-5-carboxylic acid. A study conducted by a team at the University of Cambridge (2024) revealed that derivatives of this compound exhibit broad-spectrum activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The mechanism of action appears to involve inhibition of bacterial cell wall synthesis, making it a promising candidate for the development of new antibiotics in an era of increasing antimicrobial resistance.

From a chemical perspective, the structural features of 3-(2,4-dichlorophenyl)-1-methyl-1H-pyrazole-5-carboxylic acid contribute to its versatility in drug design. The presence of the dichlorophenyl moiety enhances lipophilicity, while the carboxylic acid group provides a handle for further functionalization. Recent computational studies have employed molecular docking and density functional theory (DFT) calculations to predict the binding affinities of its derivatives with various biological targets, aiding in the rational design of more effective therapeutics.

Despite these promising developments, challenges remain in the optimization of 3-(2,4-dichlorophenyl)-1-methyl-1H-pyrazole-5-carboxylic acid derivatives for clinical use. Pharmacokinetic studies indicate that some derivatives exhibit poor oral bioavailability, necessitating further structural modifications. Current research efforts are focused on improving the drug-like properties of these compounds while maintaining their biological activity. The compound's potential as a scaffold for the development of multitargeting agents is also being explored, particularly in the context of complex diseases such as cancer and neurodegenerative disorders.

In conclusion, 3-(2,4-dichlorophenyl)-1-methyl-1H-pyrazole-5-carboxylic acid (CAS: 133113-04-9) represents a valuable chemical entity with diverse applications in medicinal chemistry. The latest research underscores its potential as a versatile building block for the development of novel therapeutic agents targeting inflammation, infection, and other disease states. As synthetic methodologies continue to advance and our understanding of its structure-activity relationships deepens, this compound is likely to play an increasingly important role in drug discovery pipelines.